Cas no 1421032-67-8 ((S)-1-(4-Chloropyrimidin-2-yl)piperidin-3-ol)

• Product Name: (S)-1-(4-Chloropyrimidin-2-yl)piperidin-3-ol
• CAS No: 1421032-67-8
• MF: C₉H₁₂ClN₃O
• MW: 213.664080619812
• CID: 2165469
• Update Time: 2023-08-05

(S)-1-(4-Chloropyrimidin-2-yl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-chloropyrimidin-2-yl)piperidin-3-ol
• (S)-1-(4-Chloropyrimidin-2-yl)piperidin-3-ol

• Inchi： 1S/C9H12ClN3O/c10-8-3-4-11-9(12-8)13-5-1-2-7(14)6-13/h3-4,7,14H,1-2,5-6H2/t7-/m0/s1
• InChI Key： LDDPUUZWMVKFQT-ZETCQYMHSA-N
• SMILES： ClC1=CC=NC(=N1)N1CCC[C@@H](C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Topological Polar Surface Area: 49.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines